Cas no 1073968-64-5 (5-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride)

• Product Name: 5-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride
• CAS No: 1073968-64-5
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• MDL: MFCD09026771
• CID: 855616
• PubChem ID: 46238398
• Update Time: 2025-07-17

5-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride
• VT1267
• ST2418620
• AX8030302
• AB0034650
• 5-Bromo-1,2,3,4-tetrahydroquinoline, HCl
• X8838
• 5-BROMO-1,2,3,4-TETRAHYDROQUINOLINE HCL
• 2-(2-fluoro-4-methoxyphenyl)ethanaminehydrochloride
• 5-Bromo-1,2,3,4-tetrahydroquinoline--hydrogen chloride (1/1)
• 1073968-64-5
• Z1269174223
• CS-W006186
• 5-bromo-1,2,3,4-tetrahydroquinoline;hydrochloride
• 5-Bromo-1 pound not2 pound not3 pound not4-tetrahydroquinoline hydrochloride
• 5-Bromo-1,2,3,4-tetrahydroquinolinehydrochloride
• SCHEMBL21598455
• DS-12117
• DTXSID60673173
• AKOS015919936
• EN300-7365899
• MFCD09026771
• DA-16918

• MDL： MFCD09026771
• Inchi： 1S/C9H10BrN.ClH/c10-8-4-1-5-9-7(8)3-2-6-11-9;/h1,4-5,11H,2-3,6H2;1H
• InChI Key： RPHAEDCEIPCYBX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CCCN2.Cl

Computed Properties

• Exact Mass: 246.97600
• Monoisotopic Mass: 246.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• PSA: 12.03000
• LogP: 3.74720

5-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 5-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride

Research Update on 5-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride (CAS: 1073968-64-5) in Chemical Biology and Pharmaceutical Applications

5-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride (CAS: 1073968-64-5) is a brominated tetrahydroquinoline derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in organic synthesis and has shown potential in drug discovery due to its unique structural features. Recent studies have explored its applications in medicinal chemistry, particularly as a scaffold for developing novel therapeutic agents targeting neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor for synthesizing dopamine receptor modulators. The research team utilized 5-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride to develop a series of novel compounds with selective affinity for D2-like dopamine receptors. Their findings demonstrated improved blood-brain barrier penetration compared to previous generations of similar compounds, suggesting potential applications in treating Parkinson's disease and schizophrenia.

In antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the compound's effectiveness as a building block for developing quinolone-based antibiotics. The study highlighted its utility in creating derivatives with enhanced activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to maintain structural stability while allowing for strategic modifications at multiple positions.

Pharmacokinetic studies have also advanced our understanding of this compound. A 2023 preclinical investigation published in European Journal of Pharmaceutical Sciences examined the metabolic stability and bioavailability of 5-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride derivatives. The results indicated favorable metabolic profiles with extended half-lives in rodent models, supporting further development of these compounds as potential drug candidates.

The synthetic accessibility of 5-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride has been another focus area. Recent advancements in catalytic asymmetric synthesis, as reported in Organic Letters (2024), have enabled more efficient production of enantiomerically pure forms of this compound. This development is particularly significant for pharmaceutical applications where chirality plays a crucial role in biological activity.

Looking forward, researchers are exploring the compound's potential in targeted drug delivery systems. Preliminary studies suggest that modifications of the tetrahydroquinoline core could enable conjugation with various drug molecules while maintaining favorable physicochemical properties. These developments position 5-Bromo-1,2,3,4-tetrahydroquinoline hydrochloride as a promising candidate for next-generation therapeutic development across multiple disease areas.